Cas no 749219-31-6 (1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

1-(5-Chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a substituted pyrrole derivative with a chloro-methoxyphenyl moiety, offering a versatile scaffold for synthetic and medicinal chemistry applications. Its structural features, including the carboxylic acid functionality, enable further derivatization for the development of pharmacologically active compounds or fine chemical intermediates. The presence of electron-withdrawing and electron-donating groups enhances its reactivity in selective transformations. This compound is particularly valuable in heterocyclic chemistry due to its stability and potential as a building block for bioactive molecules. Its well-defined purity and consistent performance make it suitable for research in drug discovery and material science.
1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid structure
749219-31-6 structure
Product Name:1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:749219-31-6
MF:C14H14ClNO3
MW:279.718863010406
CID:5226203
Update Time:2025-05-19

1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-
    • 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • Inchi: 1S/C14H14ClNO3/c1-8-6-11(14(17)18)9(2)16(8)12-7-10(15)4-5-13(12)19-3/h4-7H,1-3H3,(H,17,18)
    • InChI Key: JPMXGRAFXCTDCE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(Cl)=CC=C2OC)C(C)=CC(C(O)=O)=C1C

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Additional information on 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

1-(5-Chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

1-(5-Chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 749219-31-6) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of pyrrole carboxylic acid derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both chloro and methoxy substituents on the phenyl ring, combined with the dimethylpyrrole core, makes this molecule particularly interesting for medicinal chemistry applications.

The molecular structure of 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid features a pyrrole ring substituted at the 1-position with a 5-chloro-2-methoxyphenyl group and at the 3-position with a carboxylic acid functionality. This arrangement creates potential for hydrogen bonding and metal coordination, which are crucial properties for bioactive molecules. Researchers have shown growing interest in similar heterocyclic carboxylic acids due to their potential as building blocks for more complex pharmaceutical compounds.

In the context of current research trends, compounds like 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid are being investigated for their potential in addressing modern healthcare challenges. The global focus on targeted drug delivery and small molecule therapeutics has increased demand for specialized intermediates such as this. Its structural features make it particularly relevant for research into anti-inflammatory agents and enzyme inhibitors, though specific applications would require further pharmacological evaluation.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid typically involves multi-step organic reactions starting from appropriate precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization of this compound would typically employ techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and identity.

From a commercial perspective, the market for specialized pharmaceutical intermediates like 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has been expanding steadily. The compound's CAS number (749219-31-6) serves as a unique identifier in chemical databases and procurement systems. Current trends show increased demand for such building blocks from contract research organizations and academic institutions engaged in drug discovery programs.

Quality control aspects for 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid are critical, particularly for research applications. Specifications typically include parameters such as chemical purity (often ≥95% by HPLC), appropriate spectroscopic data matching, and proper storage conditions. The compound should be handled following standard laboratory safety protocols, though it doesn't fall under hazardous material classifications that would require special regulatory controls.

Recent scientific literature indicates growing interest in pyrrole derivatives similar to 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid for various applications. These include potential uses in materials science beyond pharmaceutical applications, such as in the development of organic electronic materials or coordination polymers. The compound's structural features make it a candidate for further exploration in these emerging fields.

For researchers working with 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, proper storage conditions are essential to maintain stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve the integrity of both the carboxylic acid functionality and the sensitive pyrrole ring system.

The future outlook for 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid appears promising given current trends in medicinal chemistry. As drug discovery efforts increasingly focus on structure-activity relationships and molecular diversity, compounds with such distinctive structural features will likely remain in demand. Ongoing research may uncover new applications or derivatives with enhanced biological activities or material properties.

In summary, 1-(5-chloro-2-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS 749219-31-6) represents an interesting case study in the development of specialized organic compounds for research applications. Its unique combination of substituents and functional groups makes it a valuable building block for various scientific investigations. As the chemical and pharmaceutical industries continue to evolve, compounds like this will play important roles in advancing both fundamental knowledge and practical applications.

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